9-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-[(1-ethyl-3-methylpyrazol-4-yl)methyl]-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C22H31N5O/c1-3-27-16-20(18(2)24-27)15-25-12-8-22(9-13-25)7-4-21(28)26(17-22)14-19-5-10-23-11-6-19/h5-6,10-11,16H,3-4,7-9,12-15,17H2,1-2H3
• InChI Key: AMGPPYKSQNMCOO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)CN2CCC3(CCC(=O)N(C3)CC4=CC=NC=C4)CC2
• Molecular Formula: C22H31N5O
• Molecular Weight: 381.5 g/mol

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazole derivatives are known for their diverse pharmacological effects, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, pyrazole compounds are typically synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazine.

Scientific Research Applications

Synthesis and Chemical Properties

• 9-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one is a derivative of the 3,9-diazaspiro[5.5]undecane family. Its construction is achievable via spirocyclization of substituted pyridines, a process involving the in-situ activation of the pyridine ring followed by intramolecular addition of a β-dicarbonyl nucleophile (Parameswarappa & Pigge, 2011).

Biological Activity

• Some 3,9-diazaspiro[5.5]undecane derivatives, like the one mentioned, have been explored for their antihypertensive properties in animal models (Clark et al., 1983).
• These compounds have potential applications in treating various disorders including immune system issues, cardiovascular diseases, and psychotic disorders (Blanco‐Ania et al., 2017).

Pharmacological Research

• The compound is related to pyrazole and pyridine derivatives which have been investigated for their antiviral properties, indicating a potential area of research in developing antiviral agents (Attaby et al., 2006).
• Research into CCR8 antagonists, which are chemokine receptor blockers, has included derivatives of 3,9-diazaspiro[5.5]undecane, hinting at potential uses in respiratory diseases treatment (Norman, 2007).

Anticancer and Antidiabetic Research

• Novel series of compounds including diazaspiro[5.5]undecane derivatives have shown significant anticancer and antidiabetic activities, suggesting a promising field of application in medical treatment (Flefel et al., 2019).

Solid-State Chemistry and Material Science

• Diazaspiro[5.5]undecane compounds have been synthesized and their solvatochromic analysis and photophysical studies suggest applications in material science, particularly in developing substances with unique optical properties (Aggarwal & Khurana, 2015).